6-Methoxypyridine-2-sulfinic acid

• Molecular Formula: C6H7NO3S
• Molecular Weight: 173.19 g/mol
• SMILES: COC1=NC(=CC=C1)S(=O)O
• InChI: InChI=1S/C6H7NO3S/c1-10-5-3-2-4-6(7-5)11(8)9/h2-4H,1H3,(H,8,9)
• InChIKey: KUJNUTDSARUKIJ-UHFFFAOYSA-N

6-Methoxypyridine-2-sulfinic Acid Identity & Procurement Classification

6-Methoxypyridine-2-sulfinic acid (CAS 1138218-44-6, MW 173.19 g/mol, C₆H₇NO₃S) is a heteroaromatic sulfinic acid featuring a methoxy substituent at the 6-position and a sulfinic acid (-SO₂H) group at the 2-position of the pyridine ring [1]. It belongs to the structural class of pyridine-2-sulfinates, which have been validated by Willis and co-workers at Oxford/Pfizer as stable, isolable nucleophilic coupling partners that overcome the well-documented instability and poor cross-coupling efficiency of the corresponding pyridine-2-boronates [2]. The compound is supplied as a research-grade building block (typical purity ≥95%) and is primarily employed in palladium-catalyzed desulfinative cross-coupling to construct 2-aryl/heteroaryl pyridines of pharmaceutical relevance [2].

Workflow

Pd‑catalyzed desulfinative cross‑coupling

Building Block

Stable, storable pyridine‑2‑sulfinate

Use Context

2‑Aryl‑6‑methoxypyridine synthesis for medicinal chemistry

• [1] PubChem Compound Summary CID 57744896, 6-Methoxypyridine-2-sulfinic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/57744896 (accessed 2026-05-01). View Source
• [2] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source

Why 6-Methoxypyridine-2-sulfinic Acid Substitutes Underperform

The 6-methoxy-2-sulfinate substitution pattern is not functionally interchangeable with the more abundant 3‑sulfinate isomer (6‑methoxypyridine‑3‑sulfinate) or with the unsubstituted pyridine‑2‑sulfinate. In palladium–catalyzed desulfinative coupling, the chelating nitrogen at the 1‑position and the electron‑donating methoxy group at the 6‑position together modulate the resting‑state Pd(II)‑sulfinate complex and the turnover‑limiting SO₂ extrusion step in a manner distinct from 3‑ or 4‑substituted variants [1]. Replacing the compound with a pyridine-2-boronate is unreliable: an internal Pfizer survey of 358 attempted Suzuki–Miyaura reactions using pyridine-2-boronates found that fewer than 8% delivered ≥20% yield [2]; in contrast, pyridine-2-sulfinates routinely provide high yields with both aryl bromides and chlorides under a single catalyst system [2]. Generic substitution therefore risks synthetic failure, wasted precious late-stage intermediates, and significant delays in structure–activity relationship (SAR) exploration.

3‑Sulfinate Isomer

Provides 3‑arylated products; does not give the 2‑aryl‑6‑methoxypyridine regioisomer required for 2,6‑disubstituted scaffolds.

Pyridine‑2‑Boronates

Reported

Unsubstituted Pyridine‑2‑Sulfinate

Lacks methoxy electronic modulation; may alter catalytic resting state and SO₂ extrusion kinetics.

• [1] de Gombert, A.; McKay, A. I.; Davis, C. J.; Wheelhouse, K. M.; Willis, M. C. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. J. Am. Chem. Soc. 2020, 142, 3564–3576. DOI: 10.1021/jacs.9b13212. View Source
• [2] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source

6-Methoxypyridine-2-sulfinic Acid Differentiation Evidence

Pyridine-2-Sulfinate vs. Boronate Cross-Coupling Efficiency

Pyridine-2-boronates are notoriously unstable and inefficient in Suzuki–Miyaura reactions. An internal survey of 358 reactions attempted at Pfizer using pyridine-2-boronates (boronic acids, esters, MIDA boronates) showed that only 28 experiments – fewer than 8% – achieved a yield of at least 20% [1]. In contrast, the corresponding pyridine-2-sulfinate class (to which 6-methoxypyridine-2-sulfinic acid belongs) delivers the coupled product in high isolated yields, with the unsubstituted pyridine-2-sulfinate giving 99% yield with 4-bromotoluene under optimized conditions (Pd(OAc)₂/PCy₃, K₂CO₃, 1,4-dioxane, 150 °C) and substituted variants consistently providing high yields with both electron-donating and electron-withdrawing substituents [1]. The sulfinate reagents are described by the authors as "stable and straightforward to prepare" and capable of using cheaper chloroarene coupling partners [1].

Sulfinate vs Boronate Efficiency

Head‑to‑head

Pyridine‑2‑sulfinates: high yields; Boronates:

Supports synthetic workflow fit; avoids boronate failure mode.

Conditions: Pd(OAc)₂/PCy₃, K₂CO₃, 1,4‑dioxane, 150 °C

2‑ vs 3‑Sulfinate Regioisomer

Class‑level

2‑sulfinate for 2‑aryl‑6‑methoxypyridine; 3‑sulfinate for 3‑aryl regioisomer

Enables regioisomeric control for 2,6‑disubstituted pyridine targets.

Ref. Willis substrate scope tables; distinct transmetalation pathways

Methoxy Electronic Modulation

Reported

XLogP3‑AA: 0.7 vs 0.36 (unsubstituted); increased electron density

Methoxy group may moderate nitrogen coordination and SO₂ extrusion.

Computed from PubChem; mechanistic context from de Gombert et al.

Solid Sulfinate Stability

Class‑level

Stable, storable solid vs labile boronate; mp 292 °C (sodium salt)

May reduce lot‑to‑lot variability and reagent degradation risks.

Class‑level sulfinate stability per Willis 2017; storage per supplier

Evidence Dimension	Cross-coupling success rate (yield ≥20%)
Target Compound Data	Pyridine-2-sulfinates (class): 99% isolated yield for parent system; substituted variants high-yielding [1]
Comparator Or Baseline	Pyridine-2-boronates: <8% of 358 attempts gave yield ≥20% (Pfizer internal ELN data) [1]
Quantified Difference	>92% of pyridine-2-boronate reactions fail to reach 20% yield vs. routine high yields with sulfinates
Conditions	Suzuki-Miyaura / desulfinative cross-coupling; Pd(OAc)₂/PCy₃, K₂CO₃, 1,4-dioxane, 150 °C, 3–18 h [1]

Why This Matters

Procurement of the sulfinate rather than the corresponding boronate eliminates the dominant mode of synthetic failure in 2-pyridyl cross-coupling, protecting project timelines and precious intermediates.

• [1] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source

Regioisomeric Complementarity: 2- vs. 3-Sulfinate

The Willis cross-coupling methodology explicitly demonstrates broad scope for both pyridine-2-sulfinates and pyridine-3-sulfinates. In the substrate scope table (Table 2), pyridine-2-sulfinates bearing electron-donating substituents (including methoxy-substituted variants) provide high isolated yields with 4-bromotoluene and 4-chlorotoluene [1]. The 3-sulfinate isomer (6-methoxypyridine-3-sulfinate) has also been demonstrated as a competent coupling partner (Table 3a, products 3p–3x) [1]. However, the 2-sulfinate regioisomer places the sulfinate group adjacent to the pyridine nitrogen, enabling chelation-assisted transmetalation pathways that are mechanistically distinct from 3-sulfinates [2]. For medicinal chemistry programs requiring 2,6-disubstituted pyridine scaffolds – a motif found in numerous kinase inhibitors and GPCR ligands – the 6-methoxy-2-sulfinic acid provides direct access that the 3-sulfinate isomer cannot offer.

2‑ vs 3‑Sulfinate Regioisomer

Class‑level

2‑sulfinate for 2‑aryl‑6‑methoxypyridine; 3‑sulfinate for 3‑aryl regioisomer

Enables regioisomeric control for 2,6‑disubstituted pyridine targets.

Ref. Willis substrate scope tables; distinct transmetalation pathways

Evidence Dimension	Regiochemical access to 2,6-disubstituted pyridine products
Target Compound Data	6-Methoxypyridine-2-sulfinic acid enables direct 2-arylation while retaining 6-methoxy substituent; class-level yields with pyridine-2-sulfinates: up to 99% [1]
Comparator Or Baseline	6-Methoxypyridine-3-sulfinic acid provides 3-arylated products; documented in Table 3a (3p–3x) [1]
Quantified Difference	Regioisomeric complementarity: 2-sulfinate for 2-aryl-6-methoxypyridines vs. 3-sulfinate for 3-aryl-6-methoxypyridines
Conditions	Pd(OAc)₂/PCy₃, K₂CO₃, 1,4-dioxane, 150 °C; sulfinates prepared via thiol oxidation or lithiation/SO₂ trapping [1][2]

Why This Matters

Selecting the correct regioisomer determines which position of the pyridine ring is functionalized; the 2-sulfinate uniquely provides access to the sterically and electronically challenging 2-aryl-6-methoxypyridine pharmacophore.

• [1] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source
• [2] de Gombert, A.; McKay, A. I.; Davis, C. J.; Wheelhouse, K. M.; Willis, M. C. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. J. Am. Chem. Soc. 2020, 142, 3564–3576. DOI: 10.1021/jacs.9b13212. View Source

Methoxy Substituent Electronic Modulation

Mechanistic studies by de Gombert et al. established that the catalytic cycle for pyridine-2-sulfinate cross-coupling proceeds through a distinct pathway compared to carbocyclic sulfinates: the resting state is a chelated Pd(II) sulfinate complex formed post-transmetalation, and turnover-limiting SO₂ loss is sensitive to the electronic character of the pyridine ring [1]. The electron-donating methoxy substituent at the 6-position increases electron density on the pyridine ring (XLogP3-AA = 0.7 vs. 0.36 for unsubstituted pyridine-2-sulfinic acid, reflecting increased polarity/electron richness) [2], which can influence both the stability of the Pd(II) resting state and the rate of SO₂ extrusion. In the Willis substrate scope, substituted pyridine-2-sulfinates with electron-donating groups (e.g., methoxy) were explicitly demonstrated to be competent coupling partners with high yields, and the authors noted that "the lack of substituents to moderate the basicity and coordinating ability of the nitrogen atom in fact adds to the challenge" of using the unsubstituted variant [3].

Methoxy Electronic Modulation

Reported

XLogP3‑AA: 0.7 vs 0.36 (unsubstituted); increased electron density

Methoxy group may moderate nitrogen coordination and SO₂ extrusion.

Computed from PubChem; mechanistic context from de Gombert et al.

Evidence Dimension	Electronic modulation of pyridine ring (XLogP3-AA; nitrogen basicity/coordination)
Target Compound Data	6-Methoxypyridine-2-sulfinic acid: XLogP3-AA = 0.7; electron-donating OCH₃ at C6 [2]
Comparator Or Baseline	Pyridine-2-sulfinic acid (unsubstituted): XLogP3-AA = 0.36; no substituent to moderate N-basicity [3]
Quantified Difference	XLogP3-AA difference of +0.34 units (increased polarity/electron density); qualitative advantage in moderating pyridine nitrogen coordination noted in cross-coupling context [3]
Conditions	Computed XLogP3-AA values from PubChem; mechanistic context from J. Am. Chem. Soc. 2020 kinetic/structural studies [1][3]

Why This Matters

The methoxy substituent mitigates the coordination challenges associated with the unsubstituted pyridine-2-sulfinate, potentially enabling more robust catalyst turnover and simplifying reaction optimization in discovery-scale parallel synthesis.

• [1] de Gombert, A.; McKay, A. I.; Davis, C. J.; Wheelhouse, K. M.; Willis, M. C. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. J. Am. Chem. Soc. 2020, 142, 3564–3576. DOI: 10.1021/jacs.9b13212. View Source
• [2] PubChem Compound Summary CID 57744896, 6-Methoxypyridine-2-sulfinic acid (XLogP3-AA = 0.7). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/57744896 (accessed 2026-05-01). View Source
• [3] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source

Solid Sulfinate Stability vs. Boronate Instability

The Willis group explicitly characterizes pyridine sulfinates as "stable, storable building blocks" that avoid the decomposition pathways plaguing pyridine-2-boronates [1]. Sodium pyridine-2-sulfinate (the salt form closely related to the target acid) is a powder or crystalline solid with a melting point of 292 °C and can be stored long-term under standard conditions . This contrasts sharply with pyridine-2-boronic acids, which are prone to protodeboronation and oxidative degradation even under refrigeration, contributing to the >92% failure rate documented at Pfizer [1]. The 6-methoxy-2-sulfinic acid variant, specified at ≥95% purity with recommended long-term storage in a cool, dry place , shares the class-level stability advantage while offering the additional benefit of the free sulfinic acid functional group for direct salt formation or in situ activation protocols.

Solid Sulfinate Stability

Class‑level

Stable, storable solid vs labile boronate; mp 292 °C (sodium salt)

May reduce lot‑to‑lot variability and reagent degradation risks.

Class‑level sulfinate stability per Willis 2017; storage per supplier

Evidence Dimension	Storage stability and physical form
Target Compound Data	6-Methoxypyridine-2-sulfinic acid: ≥95% purity; long-term storage in cool, dry place (free acid or convertible to stable salt) ; class-level sulfinate stability confirmed [1]
Comparator Or Baseline	Pyridine-2-boronic acids/esters: documented poor stability, protodeboronation, <8% reaction success rate [1]; sodium pyridine-2-sulfinate: solid, mp 292 °C
Quantified Difference	Qualitative stability advantage (solid, storable sulfinate vs. labile boronate); mp 292 °C for sodium pyridine-2-sulfinate
Conditions	Long-term storage per supplier specifications; cross-coupling stability per Willis 2017 class-wide characterization [1]

Why This Matters

Procurement of a bench-stable solid sulfinate minimizes reagent degradation during shipping and storage, reducing lot-to-lot variability and the risk of failed coupling reactions due to compromised boronate quality.

• [1] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source

6-Methoxypyridine-2-sulfinic Acid Application Scenarios

Late-Stage Functionalization for Kinase Inhibitors

When medicinal chemistry programs require direct attachment of an aryl or heteroaryl group at the 2-position of a 6-methoxypyridine core (a privileged scaffold in kinase inhibitors), 6-methoxypyridine-2-sulfinic acid provides a stable, storable coupling partner that avoids the universal failure mode of pyridine-2-boronates (>92% of boronate reactions fail to reach 20% yield [1]). The sulfinate enables Pd-catalyzed desulfinative coupling under a single catalyst system (Pd(OAc)₂/PCy₃/K₂CO₃) that tolerates both aryl bromides and the more economical aryl chlorides [1]. This is especially valuable when coupling precious, late-stage aryl halide intermediates where reaction failure is unacceptable.

SAR Library Synthesis of 2,6-Disubstituted Pyridines

The Willis methodology has been explicitly validated in library-format synthesis using automated mass-triggered HPLC purification, producing arrays of medicinally relevant pyridine derivatives from pyridine-2-sulfinate building blocks [1]. 6-Methoxypyridine-2-sulfinic acid is suited for analogous parallel synthesis workflows targeting 2,6-disubstituted pyridine libraries, where the methoxy group at the 6-position serves as a fixed substituent and the sulfinate at the 2-position is diversified against a panel of (hetero)aryl halides. The regioisomeric specificity of the 2-sulfinate (vs. the 3-sulfinate) ensures that diversification occurs exclusively at the desired position [1][2].

Process Chemistry Scale-Up with Sulfinate

For process chemistry groups scaling up 2-aryl-6-methoxypyridine syntheses, the sulfinate offers a practical advantage: the Willis group demonstrated a 7-gram (20 mmol) scale preparation of a bipyridine product using only 1 mol% Pd catalyst and 1.5 equivalents of sulfinate, achieving 92% isolated yield in a standard round-bottom flask with reflux condenser [1]. This contrasts with the impracticality of scaling pyridine-2-boronate reactions, which are plagued by protodeboronation and inconsistent yields even at small scale [1]. The solid, bench-stable nature of sulfinate salts further simplifies handling in a kilo-lab or pilot-plant environment.

Agrochemical 2-Pyridyl Intermediate Synthesis

Pyridine-2-sulfinates are not limited to pharmaceutical applications; the broad halide scope demonstrated by Willis includes coupling partners relevant to agrochemical building blocks [1]. 6-Methoxypyridine-2-sulfinic acid can be employed to construct 2-substituted-6-methoxypyridines that serve as intermediates in herbicide, fungicide, or insecticide discovery programs, where the methoxy group enhances lipophilicity and metabolic stability. The ability to use inexpensive chloroarene coupling partners improves cost-efficiency in agricultural chemistry, where cost of goods is a critical procurement driver [1].

Application

Selection Property

Validation Focus

Late‑stage 2‑arylation for kinase inhibitor scaffolds

Stable desulfinative coupling partner

Cross‑coupling efficiency with aryl bromides/chlorides

SAR library synthesis of 2,6‑disubstituted pyridines

Regioisomeric 2‑sulfinate specificity

Automated parallel synthesis compatibility

Process‑scale synthesis of 2‑aryl‑6‑methoxypyridines

Bench‑stable solid reagent

Scalability (catalyst loading, isolated yield)

Agrochemical intermediate production

Chloroarene‑tolerant coupling

Cost‑efficiency and broad halide scope

• [1] Markovic, T.; Rocke, B. N.; Blakemore, D. C.; Mascitti, V.; Willis, M. C. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chem. Sci. 2017, 8, 4437–4442. DOI: 10.1039/C7SC00675F. View Source
• [2] de Gombert, A.; McKay, A. I.; Davis, C. J.; Wheelhouse, K. M.; Willis, M. C. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. J. Am. Chem. Soc. 2020, 142, 3564–3576. DOI: 10.1021/jacs.9b13212. View Source